Cas no 4409-84-1 (Toluene-2-d1)

• Product Name: Toluene-2-d1
• CAS No: 4409-84-1
• MF: C₇H₇D₁
• MW: 93.14
• CID: 4760269
• PubChem ID: 12205494
• Update Time: 2025-09-26

Toluene-2-d1 Chemical and Physical Properties

Names and Identifiers

• Toluene-2-d1

• Inchi： 1S/C7H8/c1-7-5-3-2-4-6-7/h2-6H,1H3/i5D
• InChI Key： YXFVVABEGXRONW-UICOGKGYSA-N
• SMILES： CC1C=CC=CC=1[2H]

Computed Properties

• Exact Mass: 93.0688770011g/mol
• Monoisotopic Mass: 93.0688770011g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 42
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on Toluene-2-d1

Comprehensive Guide to Toluene-2-d1 (CAS No. 4409-84-1): Properties, Applications, and Industry Insights

Toluene-2-d1, identified by its CAS number 4409-84-1, is a deuterated derivative of toluene, where one hydrogen atom at the 2-position is replaced by deuterium. This isotopic labeling makes Toluene-2-d1 a valuable compound in scientific research, particularly in NMR spectroscopy and mechanistic studies. The incorporation of deuterium enhances the compound's utility in tracing reaction pathways and understanding molecular interactions, making it indispensable in pharmaceutical research and material science.

The chemical properties of Toluene-2-d1 closely resemble those of regular toluene, with a molecular formula of C7H7D and a molecular weight of 93.15 g/mol. Its boiling point and melting point are nearly identical to toluene, but the presence of deuterium introduces subtle differences in vibrational frequencies, which are exploited in spectroscopic analysis. Researchers often use Toluene-2-d1 as an internal standard or solvent in experiments requiring high precision, thanks to its stable isotopic label.

One of the most prominent applications of Toluene-2-d1 is in the field of organic chemistry, where it serves as a critical tool for studying reaction mechanisms. For instance, in deuterium labeling experiments, scientists can track the movement of hydrogen atoms during chemical reactions, providing insights into reaction kinetics and intermediates. This capability is particularly valuable in drug development, where understanding metabolic pathways is essential for optimizing therapeutic efficacy and minimizing side effects.

In addition to its role in research, Toluene-2-d1 finds applications in industrial processes, such as the synthesis of specialty chemicals and advanced materials. Its stability and compatibility with various reaction conditions make it a preferred choice for manufacturers aiming to produce high-purity compounds. The demand for deuterated solvents like Toluene-2-d1 has surged in recent years, driven by advancements in analytical techniques and the growing emphasis on sustainable chemistry.

The market for Toluene-2-d1 is expanding, with key players focusing on enhancing production efficiency and purity levels. Recent trends indicate a rising interest in green chemistry, prompting manufacturers to adopt eco-friendly synthesis methods for deuterated compounds. This shift aligns with global efforts to reduce the environmental impact of chemical production, making Toluene-2-d1 a topic of interest in discussions about sustainable innovation.

For researchers and industry professionals seeking reliable sources of Toluene-2-d1, it is crucial to partner with suppliers who adhere to stringent quality standards. Reputable providers offer certificates of analysis (CoA) and detailed technical data sheets, ensuring the compound meets the specifications required for sensitive applications. As the scientific community continues to explore new frontiers in isotope chemistry, the relevance of Toluene-2-d1 is expected to grow, solidifying its position as a cornerstone of modern research and industrial processes.